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Compound of Interest

Compound Name: Butyl ethenyl(methyl)phosphinate

CAS No.: 5238-94-8

Cat. No.: B2718821

Get Quote

Executive Summary
Butyl ethenyl(methyl)phosphinate is a specialized organophosphorus reagent used primarily

as a Michael acceptor and radical monomer. It serves as a critical intermediate for introducing

the methylphosphinic acid motif into bioactive molecules (e.g., GABA analogues,

metalloprotease inhibitors) and functional polymers.

While the Ethyl ester analogue is more common, the Butyl ester offers distinct physicochemical

advantages—specifically enhanced lipophilicity and hydrolytic stability—making it the superior

choice for lipophilic prodrug synthesis and reactions requiring extended stability in aqueous

media.

Comparative Efficacy Analysis
The following table contrasts Butyl ethenyl(methyl)phosphinate with its two primary

alternatives: the standard Ethyl ethenyl(methyl)phosphinate and the related Diethyl

vinylphosphonate.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2718821#bc-rfq
https://www.benchchem.com/product/b2718821/docs?utm_src=pdf-body#comparative-guide-the-strategic-utility-of-butyl-ethenyl-methyl-phosphinate
https://www.benchchem.com/product/b2718821/docs?utm_src=pdf-body#comparative-guide-the-strategic-utility-of-butyl-ethenyl-methyl-phosphinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2718821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical & Synthetic Performance
Matrix[1]

Feature
Butyl

ethenyl(methyl)phos

phinate

Ethyl

ethenyl(methyl)phos

phinate

Diethyl

vinylphosphonate

Structure Vinyl-P(O)(Me)-OBu Vinyl-P(O)(Me)-OEt Vinyl-P(O)(OEt)₂

CAS Number 5238-94-8 61753-00-2 682-30-4

Lipophilicity (LogP) High (~1.8) Moderate (~0.8) Moderate (~0.5)

Hydrolytic Stability

High (Steric bulk of

butyl group retards

hydrolysis)

Moderate (Prone to

acid/base hydrolysis)

Low (Phosphonate

esters cleave easily)

Michael Reactivity

Moderate-High

(Methyl group is

electron-donating,

activating the vinyl)

High

Moderate (Ethoxy

groups are electron-

withdrawing)

Volatility
Low (Safer handling,

<1% loss in vacuum)

Moderate (Significant

loss in high-vac)
Moderate

Primary Application
Lipophilic Prodrugs,

Stable Monomers
General Synthesis

Flame Retardants,

General Synthesis

Key Technical Insights
Lipophilic Advantage: The butyl chain increases the partition coefficient (LogP), facilitating

cell membrane permeability in prodrug designs without altering the core pharmacophore.

Stability in Workup: Unlike ethyl esters, which can partially hydrolyze during acidic workups,

the butyl ester resists cleavage, leading to higher isolated yields of the intermediate

phosphinate esters.

Polymerization Kinetics: In radical polymerization, the butyl ester exhibits a slower

propagation rate (
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) due to steric hindrance, allowing for better control over molecular weight distribution (PDI)
compared to the ethyl analogue.

Mechanistic Pathways & Workflow
The primary utility of this reagent lies in the Phospha-Michael Addition, where a nucleophile

(amine, thiol, or carbon) attacks the

-carbon of the vinyl group.

Figure 1: Reaction Pathway Logic
The diagram below illustrates the divergent pathways for Butyl ethenyl(methyl)phosphinate:

Path A (Michael Addition) and Path B (Radical Polymerization).
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Caption: Path A depicts the synthesis of small-molecule phosphinates via Michael addition.

Path B shows the route to functional polymers.

Experimental Protocol: Michael Addition
Objective: Synthesis of a GABA analogue precursor via conjugate addition of an amine to

Butyl ethenyl(methyl)phosphinate.
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Reagent: Butyl ethenyl(methyl)phosphinate (1.0 equiv)

Nucleophile: Benzylamine (1.1 equiv)

Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 equiv)

Solvent: Dichloromethane (DCM) or Ethanol (EtOH)

Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask under Nitrogen (

), dissolve Butyl ethenyl(methyl)phosphinate (10 mmol) in anhydrous DCM (20 mL).

Addition: Cool the solution to 0°C. Add DBU (1 mmol) followed by the dropwise addition of

Benzylamine (11 mmol).

Expert Note: The reaction is exothermic. Control temperature to prevent polymerization.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor via TLC (SiO₂, 5% MeOH in DCM) or ³¹P NMR (shift from ~28 ppm vinyl to ~45 ppm

alkyl).

Workup:

Wash the organic layer with 1M HCl (to remove excess amine and DBU).

Advantage:[1] The butyl ester remains intact during this acidic wash, unlike the ethyl ester

which may degrade.

Dry over MgSO₄, filter, and concentrate in vacuo.

Purification: Purify the residue via flash column chromatography (Gradient: 0-10% MeOH in

DCM) to obtain the target aminopropyl phosphinate.
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Commercial Availability & Specifications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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